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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a Direct Yellow 44 stock solution for use in various research applications,
including biological staining.

Introduction

Direct Yellow 44, also known as C.I. 29000, is an azo dye with diverse applications in the
textile and paper industries. In the realm of scientific research, it serves as a valuable tool for
biological staining in fields such as histology and microbiology.[1] Its water-soluble nature
facilitates its use in aqueous solutions for staining cellular structures.[1][2] Proper preparation
of a stock solution is crucial for achieving consistent and reproducible staining results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Direct Yellow 44 is presented in the
table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1360085?utm_src=pdf-interest
https://www.benchchem.com/product/b1360085?utm_src=pdf-body
https://www.benchchem.com/product/b1360085?utm_src=pdf-body
https://www.chemimpex.com/products/38650
https://www.chemimpex.com/products/38650
http://www.worlddyevariety.com/direct-dyes/direct-yellow-44.html
https://www.benchchem.com/product/b1360085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value

Synonyms Direct Fast Yellow GC, Sirius Yellow GC
CAS Number 8005-52-5

Molecular Formula C27H20NeNa20sS

Molecular Weight 634.53 g/mol

Appearance Orange to brown to dark red powder

Solubilit Soluble in water (60 g/L at 90°C), slightly
olubili
Y soluble in alcohol.[2]

Experimental Protocol: Preparation of a 1% (w/v)
Direct Yellow 44 Stock Solution

This protocol outlines the steps for preparing a 1% (w/v) stock solution of Direct Yellow 44.
This concentration is a common starting point for many staining procedures and can be further
diluted as required for specific applications.

3.1. Materials

o Direct Yellow 44 powder (C.I. 29000)

¢ High-purity distilled or deionized water

o Magnetic stirrer and stir bar

e 50 mL volumetric flask

e Weighing paper or boat

e Spatula

o Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure
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o Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Direct Yellow
44. Wear appropriate PPE to avoid skin and eye contact.

» Weighing the Dye: Accurately weigh 0.5 g of Direct Yellow 44 powder using a calibrated
analytical balance.

« Initial Dissolution: Transfer the weighed dye into a 50 mL volumetric flask. Add approximately
30-40 mL of high-purity water.

 Dissolving the Dye: Place a magnetic stir bar into the flask and place the flask on a magnetic
stirrer. Stir the solution at room temperature until the dye is completely dissolved. Gentle
heating (up to 50°C) may be applied to facilitate dissolution, but boiling should be avoided.

» Final Volume Adjustment: Once the dye is fully dissolved, allow the solution to cool to room
temperature if it was heated. Carefully add high-purity water to the flask to bring the final
volume to the 50 mL mark.

e Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Storage: Transfer the prepared stock solution into a clearly labeled, light-protected container
(e.g., an amber bottle). For short-term storage (up to one week), refrigeration at 2-8°C is
recommended. For longer-term storage, aliquoting and freezing at -20°C may be considered,
although stability under these conditions should be validated for your specific application. A
vendor suggests that the powder is stable for 3 years at -20°C and in solvent for 1 year at
-80°C.[3]

Sterile Filtration (Optional)

For applications requiring a sterile solution, such as cell culture, the stock solution can be
sterile-filtered.

4.1. Materials
» Prepared 1% Direct Yellow 44 stock solution

 Sterile syringe
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 Sterile syringe filter (0.22 um pore size, consider compatibility with aqueous solutions, e.g.,
PES or PVDF)

o Sterile collection tube

4.2. Procedure

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood.

Filter Preparation: Securely attach the sterile syringe filter to the tip of a sterile syringe.

Filtration: Draw the Direct Yellow 44 stock solution into the syringe.

Dispensing: Carefully push the plunger to pass the solution through the filter into a sterile
collection tube.

Storage: Cap the sterile collection tube and store it under the recommended conditions.

Application Workflow

The following diagram illustrates the general workflow for preparing and using a Direct Yellow
44 stock solution in a typical staining experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1360085?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/38650
http://www.worlddyevariety.com/direct-dyes/direct-yellow-44.html
https://www.targetmol.com/compound/direct_yellow_44
https://www.benchchem.com/product/b1360085#how-to-prepare-a-direct-yellow-44-stock-solution
https://www.benchchem.com/product/b1360085#how-to-prepare-a-direct-yellow-44-stock-solution
https://www.benchchem.com/product/b1360085#how-to-prepare-a-direct-yellow-44-stock-solution
https://www.benchchem.com/product/b1360085#how-to-prepare-a-direct-yellow-44-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

